Cas no 357617-98-2 (3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide)

• Product Name: 3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide
• CAS No: 357617-98-2
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• CID: 5452866
• PubChem ID: 2130604
• Update Time: 2025-05-21

3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588152
• STK949911
• (E)-3-(4-butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyanoprop-2-enamide
• Z44341815
• (2E)-3-(4-butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyanoprop-2-enamide
• 3-(4-butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyanoprop-2-enamide
• 357617-98-2
• AKOS001030987
• 3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide

• Inchi： 1S/C21H21ClN2O3/c1-3-4-10-27-19-9-8-15(12-20(19)26-2)11-16(14-23)21(25)24-18-7-5-6-17(22)13-18/h5-9,11-13H,3-4,10H2,1-2H3,(H,24,25)
• InChI Key： PNCICHDWBROREE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)C(C#N)=CC1=CC=C(OCCCC)C(OC)=C1

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.8±50.0 °C(Predicted)
• pka: 10.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide

3-(4-Butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide: A Comprehensive Overview

The compound with CAS No. 357617-98-2, commonly referred to as 3-(4-butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a propenamide moiety, and substituted phenyl rings. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

Recent studies have highlighted the importance of substituted phenyl rings in modulating the biological activity of organic compounds. In this compound, the 4-butoxy-3-methoxyphenyl group plays a crucial role in determining its pharmacokinetic properties. The butoxy and methoxy substituents contribute to the molecule's lipophilicity, which is essential for its absorption and distribution in biological systems. Similarly, the 3-chlorophenyl group introduces electronic effects that can influence the compound's reactivity and stability.

The cyano group attached to the propenamide moiety is another key feature of this compound. Cyanide groups are known for their ability to participate in hydrogen bonding, which can enhance the solubility of the molecule in polar solvents. This property is particularly advantageous in drug delivery systems where solubility is a critical factor. Furthermore, the propenamide structure provides a rigid framework that can be exploited for designing bioactive molecules with specific conformational requirements.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions. The synthesis typically begins with the formation of the 4-butoxy-3-methoxyphenyl derivative through nucleophilic aromatic substitution or coupling reactions. Subsequent steps involve the introduction of the cyano group and the propenamide moiety, often requiring precise control over reaction conditions to ensure high yields and purity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of this compound more accurately. Molecular docking studies have revealed that this molecule has a high affinity for certain protein targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, quantum mechanical calculations have provided insights into its electronic structure, which can guide further modifications to optimize its pharmacological properties.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a precursor for more complex molecules makes it valuable in organic synthesis. Moreover, its unique combination of functional groups positions it as a candidate for developing advanced materials with tailored properties, such as polymers or sensors.

Looking ahead, ongoing research aims to explore the full potential of this compound. Collaborative efforts between chemists and biologists are underway to assess its efficacy in treating various diseases, including cancer and neurodegenerative disorders. The integration of experimental and computational approaches is expected to accelerate the discovery process and unlock new therapeutic applications.

In conclusion, 3-(4-butoxy-3-methoxyphenyl)-N-(3-chlorophenyl)-2-cyano-2-propenamide (CAS No. 357617-98-2) stands out as a multifaceted organic compound with significant potential across diverse fields. Its intricate structure, combined with cutting-edge research findings, underscores its importance as a valuable tool for advancing scientific knowledge and practical applications.